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Compound of Interest

Compound Name: Nonyl 10-bromodecanoate

Cat. No.: B15552597

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the expected spectroscopic data for Nonyl
10-bromodecanoate (CAS: 2102499-36-3, Molecular Formula: C₁₉H₃₇BrO₂). As experimental

spectra for this specific compound are not readily available in public databases, this document

presents predicted data based on established principles of nuclear magnetic resonance (NMR)

spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). Furthermore, it outlines

standardized experimental protocols for obtaining such data.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic characteristics of Nonyl 10-
bromodecanoate. These predictions are derived from the analysis of its constituent functional

groups and alkyl chains.

Table 1: Predicted ¹H NMR Spectroscopic Data
(Solvent: CDCl₃, Reference: TMS at 0.00 ppm)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.05 Triplet 2H O-CH₂-(CH₂)₇-CH₃

~3.40 Triplet 2H
Br-CH₂-(CH₂)₈-

C(O)O-

~2.28 Triplet 2H -(CH₂)₈-CH₂-C(O)O-

~1.85 Quintet 2H
Br-CH₂-CH₂-(CH₂)₇-

C(O)O-

~1.60 Quintet 2H
O-CH₂-CH₂-(CH₂)₆-

CH₃

~1.20-1.45 Multiplet 24H -(CH₂)₆- and -(CH₂)₆-

~0.88 Triplet 3H -CH₂-CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data
(Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)
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Chemical Shift (δ, ppm) Assignment

~173.5 C=O

~65.0 O-CH₂-

~34.0 Br-CH₂-

~33.0 -CH₂-C(O)O-

~31.8 -(CH₂)n-

~29.5-29.0 -(CH₂)n-

~28.7 -(CH₂)n-

~28.2 -(CH₂)n-

~26.0 -(CH₂)n-

~25.0 -(CH₂)n-

~22.7 -CH₂-CH₃

~14.1 -CH₃

Table 3: Predicted Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Intensity Assignment

2925, 2855 Strong C-H stretch (alkane)

1740 Strong C=O stretch (ester)[1][2][3]

1240, 1160 Strong C-O stretch (ester)[1][2]

650-550 Medium-Weak C-Br stretch[4]

1465 Medium C-H bend (alkane)

Table 4: Predicted Mass Spectrometry (MS) Data
(Method: Electron Ionization - EI)
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m/z Ion Fragmentation Pathway

376/378 [M]⁺•

Molecular ion (presence of Br

gives M and M+2 peaks in

~1:1 ratio)

297 [M - Br]⁺ Loss of a bromine radical

221 [C₁₀H₁₉O₂]⁺
Alpha-cleavage with loss of the

nonyl radical

127 [C₉H₁₉]⁺
Nonyl cation from cleavage of

the ester bond

Various [CₙH₂ₙ₊₁]⁺
Fragmentation of the alkyl

chains[5]

Experimental Protocols
The following are detailed, generalized protocols for the acquisition of spectroscopic data for a

liquid sample such as Nonyl 10-bromodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of Nonyl 10-bromodecanoate in ~0.6

mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of an internal

standard (e.g., tetramethylsilane, TMS) if not already present in the solvent.

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Spectrometer Setup: Insert the NMR tube into the spectrometer's probe.[6] Lock the

spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve

optimal homogeneity.[6]

Acquisition of ¹H Spectrum:
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Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12

ppm).

Apply a standard pulse sequence (e.g., a 90° pulse).

Set the relaxation delay (e.g., 1-2 seconds) to allow for full relaxation of the protons

between scans.

Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

Acquisition of ¹³C Spectrum:

Switch the probe to the ¹³C frequency.

Set a wider spectral width (e.g., 0-220 ppm).

Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal.

A longer relaxation delay and a larger number of scans will be required due to the lower

natural abundance and smaller gyromagnetic ratio of ¹³C.

Data Processing: Apply a Fourier transform to the acquired free induction decays (FIDs).

Phase the resulting spectra and perform a baseline correction. Calibrate the chemical shift

scale using the TMS signal (0.00 ppm). Integrate the peaks in the ¹H spectrum.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation (Neat Liquid): Place one to two drops of neat (undiluted) Nonyl 10-
bromodecanoate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[7][8][9]

Assembly: Carefully place a second salt plate on top of the first, creating a thin liquid film

between them.[7]
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Background Spectrum: Ensure the sample compartment of the FT-IR spectrometer is empty

and run a background scan. This will be subtracted from the sample spectrum to remove

contributions from atmospheric CO₂ and water vapor.[10]

Sample Analysis: Place the salt plate assembly into the sample holder in the spectrometer.

[7]

Acquisition: Acquire the spectrum, typically over the range of 4000-400 cm⁻¹. Co-add

multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Data Processing: The software will automatically ratio the sample spectrum against the

background spectrum to generate the final transmittance or absorbance spectrum. Identify

and label the significant absorption bands.

Cleaning: After analysis, disassemble the salt plates, rinse them with a dry solvent (e.g., dry

acetone or dichloromethane), and return them to a desiccator.[7]

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology (Electron Ionization - EI):

Sample Introduction: Introduce a small amount of the sample into the ion source, typically via

a direct insertion probe for a liquid or through a gas chromatograph (GC-MS). The sample is

volatilized in the high vacuum of the source.[11][12]

Ionization: The gaseous molecules are bombarded with a beam of high-energy electrons

(typically 70 eV).[13][14] This causes the ejection of an electron from the molecule, forming a

positively charged molecular ion (M⁺•).[15]

Fragmentation: The high energy of the ionization process causes the molecular ion to be in a

high-energy state, leading to extensive and reproducible fragmentation into smaller, charged

ions.[13][14]

Mass Analysis: The ions (molecular ion and fragment ions) are accelerated into a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions
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based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is recorded.

Data Representation: The data is presented as a mass spectrum, which is a plot of relative

ion abundance versus m/z.

Visualizations
The following diagram illustrates a generalized workflow for the spectroscopic characterization

of a novel chemical compound.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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